N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2-methoxyethyl)oxalamide

• IUPAC Name: N'-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N-(2-methoxyethyl)oxamide
• InChI: InChI=1S/C14H24N2O5/c1-19-8-7-15-12(17)13(18)16-9-11-10-20-14(21-11)5-3-2-4-6-14/h11H,2-10H2,1H3,(H,15,17)(H,16,18)
• InChI Key: HAOCZCCQKBDKAH-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NCC1COC2(O1)CCCCC2
• Molecular Formula: C14H24N2O5
• Molecular Weight: 300.35 g/mol

Description

N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2-methoxyethyl)oxalamide, commonly known as DDAO, is a chemical compound used in scientific research. It is a fluorescent dye that is used to label and track proteins and other biomolecules in live cells. DDAO has gained popularity in the scientific community due to its unique properties and versatility in various applications.

Scientific Research Applications

Receptor Agonism and Antagonism

N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2-methoxyethyl)oxalamide derivatives have been synthesized and evaluated for their biological activities, particularly as receptor agonists and antagonists. For instance, derivatives of this compound were found to be potent and selective 5-HT1A receptor agonists. Such compounds exhibit neuroprotective activities and potent antinociceptive activity, suggesting a new strategy for pain control (Franchini et al., 2017). These findings indicate their potential application in developing treatments for neurological conditions and pain management.

Molecular Docking and SAR Studies

Structure-activity relationship (SAR) and molecular docking studies have been conducted to understand the interaction of these compounds with receptor sites. Such studies help in the rational design of more selective ligands for receptors like α1 and 5-HT1A. The insights gained from these studies are crucial for developing compounds with improved efficacy and selectivity, which is essential for targeted therapeutic applications (Franchini et al., 2014).

Synthesis of Novel Compounds

The synthesis of novel compounds from precursors like oleic acid, leading to derivatives such as 1,4-dioxaspiro[4.4] and 1,4-dioxaspiro[4.5] compounds, showcases the innovative approaches in developing potential biolubricants and other applications. These synthesis methods, including sonochemical methods in the presence of catalysts, highlight the versatility of N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2-methoxyethyl)oxalamide and related compounds in various chemical transformations and applications (Kurniawan et al., 2017).

Potential Therapeutic Applications

The research on these compounds extends to their potential therapeutic applications, such as in the treatment of hypertension and as alpha-adrenergic blockers. The exploration of these compounds in various models, including in vivo tests in rats and dogs, demonstrates their potential in addressing cardiovascular disorders and contributing to the development of new therapeutic agents (Caroon et al., 1981).

Safety and Hazards

Safety information for “{1,4-dioxaspiro[4.5]decan-2-yl}methanamine” includes hazard statements H315, H318, H335, and precautionary statements P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, P501. Please refer to the MSDS for more detailed safety information.